UV-328
UV-328
2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV-328) is an ultraviolet (UV) stabilizer with a phenolic group connected to the benzotriazole structure. These phenolic groups facilitate the absorption of UV light. UV-328 is mainly used in as a light stabilizer for coating and as an additive for industrial polymers.
Brand Name:
Vulcanchem
CAS No.:
25973-55-1
VCID:
VC20895398
InChI:
InChI=1S/C22H29N3O/c1-7-21(3,4)15-13-16(22(5,6)8-2)20(26)19(14-15)25-23-17-11-9-10-12-18(17)24-25/h9-14,26H,7-8H2,1-6H3
SMILES:
CCC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)C(C)(C)CC
Molecular Formula:
C22H29N3O
Molecular Weight:
351.5 g/mol
UV-328
CAS No.: 25973-55-1
Cat. No.: VC20895398
Molecular Formula: C22H29N3O
Molecular Weight: 351.5 g/mol
* For research use only. Not for human or veterinary use.

Specification
Description | 2-(2H-Benzotriazol-2-yl)-4,6-di-tert-pentylphenol (UV-328) is an ultraviolet (UV) stabilizer with a phenolic group connected to the benzotriazole structure. These phenolic groups facilitate the absorption of UV light. UV-328 is mainly used in as a light stabilizer for coating and as an additive for industrial polymers. |
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CAS No. | 25973-55-1 |
Molecular Formula | C22H29N3O |
Molecular Weight | 351.5 g/mol |
IUPAC Name | 2-(benzotriazol-2-yl)-4,6-bis(2-methylbutan-2-yl)phenol |
Standard InChI | InChI=1S/C22H29N3O/c1-7-21(3,4)15-13-16(22(5,6)8-2)20(26)19(14-15)25-23-17-11-9-10-12-18(17)24-25/h9-14,26H,7-8H2,1-6H3 |
Standard InChI Key | ZMWRRFHBXARRRT-UHFFFAOYSA-N |
SMILES | CCC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)C(C)(C)CC |
Canonical SMILES | CCC(C)(C)C1=CC(=C(C(=C1)N2N=C3C=CC=CC3=N2)O)C(C)(C)CC |
Colorform | White to yellow powder or crystals Powde |
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